Cas no 2228764-19-8 (4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole)

• Product Name: 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole
• CAS No: 2228764-19-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6286871
• PubChem ID: 165948936
• Update Time: 2025-05-23

4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole
• 2228764-19-8
• EN300-1819581

• Inchi： 1S/C12H14N2O2/c1-3-16-11-6-4-5-9(12(11)15-2)10-7-13-8-14-10/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key： DRCKQNPROWTECA-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C2=CN=CN2)=C1OC

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole

Research Briefing on 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole (CAS: 2228764-19-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole (CAS: 2228764-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole as a promising scaffold for the development of novel kinase inhibitors. Its imidazole core, coupled with the ethoxy-methoxyphenyl moiety, allows for selective interactions with ATP-binding sites of various kinases, making it a candidate for targeting cancer and inflammatory diseases. Computational docking studies and in vitro assays have demonstrated its affinity for specific kinase targets, with IC50 values in the low micromolar range.

In addition to its kinase inhibitory properties, this compound has shown potential as a modulator of oxidative stress pathways. Research published in 2023 revealed its ability to scavenge reactive oxygen species (ROS) in neuronal cell lines, suggesting neuroprotective applications. These findings are particularly relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in disease progression.

The synthetic routes to 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole have also been optimized in recent work. A 2024 study detailed a one-pot synthesis method using palladium-catalyzed cross-coupling reactions, achieving yields of over 85% with high purity. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for larger-scale preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic potential.

In conclusion, 4-(3-ethoxy-2-methoxyphenyl)-1H-imidazole represents a versatile chemical entity with multiple therapeutic avenues. Its dual functionality as a kinase inhibitor and antioxidant, combined with improved synthetic accessibility, positions it as a compelling candidate for future drug discovery efforts. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be critical for advancing this compound toward clinical applications.